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Compound of Interest

Compound Name: LP117

Cat. No.: B1675261

For Immediate Release

This technical guide provides an in-depth overview of LP117, a novel small molecule with
potential applications in drug development and biomedical research. This document is intended
for researchers, scientists, and drug development professionals, offering a consolidated
resource on the compound's properties, commercial availability, and biological activities.

Compound Identification and Commercial
Availability

LP117 is chemically identified as Ethyl 2-((4-chloro-6-(quinolin-6-ylamino)pyrimidin-2-
yl)thio)hexanoate. It is a research chemical available from various specialized suppliers.

Parameter Data Source

Ethyl 2-((4-chloro-6-(quinolin-
IUPAC Name 6-ylamino)pyrimidin-2- [1]
yhthio)hexanoate

CAS Number 1056468-55-3 [1]
Chemical Formula C21H23CIN402S [1]
Molecular Weight 430.95 g/mol [1]
Synonyms LP 117, LP-117 [1]
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Commercial Sources:

Supplier Product Number Notes
MedKoo Biosciences 525920 For research use only.[1]
MedChemExpress HY-P10938 For research use only.[2]

Note: Availability and pricing are subject to change. Please consult the suppliers’ websites for
the most current information.

Biological Activity and Mechanism of Action

LP117 has been characterized as a potent and novel inhibitor of 5-Lipoxygenase (5-LO)
product synthesis, with a reported IC50 of 1.1 uM.[2][3][4][5] 5-Lipoxygenase is a key enzyme
in the metabolic pathway of arachidonic acid, leading to the production of leukotrienes, which
are inflammatory mediators.

Furthermore, LP117 has been identified as a drug-specific modulator of the ATP-binding
cassette (ABC) transporter ABCBL1 (also known as P-glycoprotein or MDR1).[1][6][7][8] ABCB1
is a well-known efflux pump that contributes to multidrug resistance in cancer cells by actively
transporting a wide range of chemotherapeutic agents out of the cell.

Studies have shown that LP117 can interfere with the ABCB1-mediated transport of specific
anticancer drugs, including vincristine, vinorelbine, actinomycin D, and paclitaxel.[6][7][8]
Notably, its modulatory effect is substrate-specific, as it does not appear to affect the transport
of other ABCB1 substrates like doxorubicin, rhodamine 123, or JC-1.[6][7][8][9] This substrate-
specific modulation suggests a complex interaction with the transporter, which may offer a
novel therapeutic strategy to overcome multidrug resistance in certain cancer types.

The following diagram illustrates the proposed signaling pathways affected by LP117.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.medkoo.com/products/14425
https://www.medchemexpress.eu/search.html?q=LP&ft=&fa=&fp=
https://www.benchchem.com/product/b1675261?utm_src=pdf-body
https://www.medchemexpress.eu/search.html?q=LP&ft=&fa=&fp=
https://file.medchemexpress.com/catalog/areaPDF/Inflammation_Immunology_Inhibitors_Modulators_MCE.pdf
https://www.medchemexpress.com/Targets/5-Lipoxygenase.html
https://file.medchemexpress.com/pathwayPDF/Metabolic_Enzyme_Protease_Inhibitors_Modulators_MCE.pdf
https://www.benchchem.com/product/b1675261?utm_src=pdf-body
https://www.medkoo.com/products/14425
https://www.researchgate.net/publication/5577125_a-Alkyl_Substituted_Pirinixic_Acid_Derivatives_as_Potent_Dual_Agonists_of_the_Peroxisome_Proliferator_Activated_Receptor_Alpha_and_Gamma
https://www.researchgate.net/publication/294896057_Substrate-specific_effects_of_pirinixic_acid_derivatives_on_ABCB1-mediated_drug_transport
https://pmc.ncbi.nlm.nih.gov/articles/PMC4905501/
https://www.benchchem.com/product/b1675261?utm_src=pdf-body
https://www.researchgate.net/publication/5577125_a-Alkyl_Substituted_Pirinixic_Acid_Derivatives_as_Potent_Dual_Agonists_of_the_Peroxisome_Proliferator_Activated_Receptor_Alpha_and_Gamma
https://www.researchgate.net/publication/294896057_Substrate-specific_effects_of_pirinixic_acid_derivatives_on_ABCB1-mediated_drug_transport
https://pmc.ncbi.nlm.nih.gov/articles/PMC4905501/
https://www.researchgate.net/publication/5577125_a-Alkyl_Substituted_Pirinixic_Acid_Derivatives_as_Potent_Dual_Agonists_of_the_Peroxisome_Proliferator_Activated_Receptor_Alpha_and_Gamma
https://www.researchgate.net/publication/294896057_Substrate-specific_effects_of_pirinixic_acid_derivatives_on_ABCB1-mediated_drug_transport
https://pmc.ncbi.nlm.nih.gov/articles/PMC4905501/
https://www.mdpi.com/1422-0067/19/7/1985
https://www.benchchem.com/product/b1675261?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Chemotherapy
(e.g., Vincristine)

Cytoplasm
Inhibits
"""""""""" ; 5-Lipoxygenase (5-LO) Synthesis > Leukotrienes
Arachidonic Acid
Cell Membrane
Modulates
""""""""""" S ABCBL1 Transporter Jransport Chemotherapy Efflux
Substrate

© 2025 BenchChem. All rights reserved. 3/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Seed ABCB1-expressing
and control cells in 96-well plates

!

Treat cells with varying
concentrations of chemotherapy agent

1
Parallel Treatment

v

Co-treat a set of cells
with a fixed concentration of LP117

‘o

Incubate for 48-72 hours

!

Perform cell viability assay
(e.g., MTT, CellTiter-Glo)

!

Analyze data to determine IC50 values
and calculate fold sensitization

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Prepare 3D structure of
ABCB1 transporter

.

Define the putative binding
site on ABCB1

Prepare 3D structure of LP117

'

Run docking algorithm to predict
binding poses and scores

!

Analyze the interaction profiles
(e.g., hydrogen bonds, hydrophobic interactions)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675261#commercially-available-sources-of-lp117]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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